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Compound Name:
2,4-Dihydroxybenzophenone-

13C6

Cat. No.: B15143332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,4-

Dihydroxybenzophenone-¹³C₆. While specific quantitative data for the ¹³C₆-labeled compound is

not readily available in published literature, the solubility is expected to be nearly identical to its

unlabeled counterpart, 2,4-Dihydroxybenzophenone (also known as Benzophenone-1). This

document compiles known solubility data for 2,4-Dihydroxybenzophenone, details relevant

experimental protocols for solubility determination, and presents a logical workflow for these

procedures.

Core Data Presentation: Solubility of 2,4-
Dihydroxybenzophenone
2,4-Dihydroxybenzophenone is a crystalline solid, appearing as off-white to light yellow in color.

[1] Its solubility is largely dictated by the polarity of the solvent. Due to the presence of two

hydroxyl groups, it exhibits greater solubility in polar organic solvents compared to non-polar

solvents and has limited solubility in water.[1][2]

The following tables summarize the available quantitative and qualitative solubility data for 2,4-

Dihydroxybenzophenone.

Table 1: Quantitative Solubility of 2,4-Dihydroxybenzophenone in Various Solvents at 25-30°C
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Solvent
Solubility ( g/100g of
Solvent)

Temperature (°C)

Benzene 56.2 25

Styrene 51.2 25

Carbon Tetrachloride 34.5 25

Di(2-ethylhexyl) phthalate

(DOP)
18.7 25

n-Hexane 4.3 25

Ethanol (95%) 5.8 25

Acetone >10 30

Ethanol 40 30

Ethyl acetate 25 30

Methanol 40 30

Methyl ethyl ketone 40 30

Methyl methacrylate 5 30

Data compiled from multiple sources.[3][4]

Table 2: Qualitative Solubility of 2,4-Dihydroxybenzophenone
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Solvent Solubility Description

Water Insoluble / Practically insoluble[3][5]

Ethanol Soluble[3][5]

Ether Soluble[3][5]

Glacial Acetic Acid Soluble[3][5]

Methanol Soluble[3][5]

Isopropanol Soluble[3]

Acetone Soluble[3]

Ethyl Acetate Soluble[3][5]

Cold Benzene Slightly soluble[3]

Experimental Protocols for Solubility Determination
While a specific protocol for 2,4-Dihydroxybenzophenone-¹³C₆ is not available, the following

represents a standard methodology for determining the solubility of organic compounds, which

can be readily adapted. The most common methods involve the creation of a saturated solution

followed by the quantification of the dissolved solute.

Protocol 1: Gravimetric Method for Solubility
Determination
This method directly measures the mass of the dissolved solute in a known mass or volume of

the solvent.

Materials and Equipment:

2,4-Dihydroxybenzophenone-¹³C₆

Selected solvent(s)

Analytical balance
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Thermostatic shaker or water bath

Vials or flasks with secure caps

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Evaporating dish or pre-weighed vials

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 2,4-Dihydroxybenzophenone-¹³C₆ to a known volume or mass of

the solvent in a sealed vial. The presence of undissolved solid is crucial to ensure

saturation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature (e.g.,

25°C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Filtration:

Allow the solution to stand undisturbed at the set temperature for a short period to let the

excess solid settle.

Carefully withdraw a known volume of the supernatant using a pipette.

Filter the collected supernatant through a syringe filter (e.g., 0.45 µm) to remove any

undissolved microcrystals. This step is critical to avoid overestimation of solubility.

Solvent Evaporation and Mass Determination:

Transfer the filtered, saturated solution to a pre-weighed evaporating dish or vial.
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Place the dish/vial in an oven at a temperature sufficient to evaporate the solvent without

decomposing the solute.

Once the solvent has completely evaporated, cool the dish/vial in a desiccator and weigh

it.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation:

The mass of the dissolved solute is the final constant mass minus the initial mass of the

empty dish/vial.

Solubility can then be expressed in various units, such as g/100 mL or mg/L.

Protocol 2: Solubility Determination by UV-Vis
Spectrophotometry
This method is suitable for compounds that absorb ultraviolet or visible light and relies on the

Beer-Lambert law.

Materials and Equipment:

All materials from Protocol 1

UV-Vis Spectrophotometer

Quartz cuvettes

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions and Calibration Curve:

Prepare a stock solution of 2,4-Dihydroxybenzophenone-¹³C₆ of a known concentration in

the chosen solvent.
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From the stock solution, prepare a series of standard solutions of decreasing

concentrations through serial dilution.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for 2,4-Dihydroxybenzophenone (around 280-320 nm).

Plot a calibration curve of absorbance versus concentration.

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution as described in steps 1.1 and 1.2 of Protocol 1.

After filtration, accurately dilute a known volume of the saturated solution with the solvent

to bring its concentration within the linear range of the calibration curve. .

Measure the absorbance of the diluted solution at the λmax.

Calculation:

Using the equation of the line from the calibration curve, determine the concentration of

the diluted solution.

Calculate the concentration of the original saturated solution by multiplying the result by

the dilution factor.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of

solubility.

Start: Solubility Determination Prepare Saturated Solution
(Excess Solute in Solvent)

Equilibrate
(e.g., 24-48h at constant T)

Filter to Remove
Undissolved Solid Quantify Solute Concentration

Gravimetric Method:
Evaporate Solvent & Weigh Residue

 Direct
 Measurement 

Spectrophotometric Method:
Dilute & Measure Absorbance

 Indirect
 Measurement 

Calculate Solubility
(mass/volume)

Calculate Concentration
(from Calibration Curve)

Report Final Solubility
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Click to download full resolution via product page

Caption: General workflow for determining compound solubility.
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Caption: Workflow for UV-Vis spectrophotometric solubility analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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